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Cat. No.: B3028686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peonidin 3-arabinoside is an anthocyanin, a class of water-soluble flavonoids responsible for

the red, purple, and blue pigmentation in many fruits and vegetables. As a glycoside of

peonidin, it is found in various berries and other plant-based foods. While research has

highlighted the significant health-promoting properties of anthocyanins as a group, and

specifically peonidin and its more common 3-glucoside counterpart, data specifically on

peonidin 3-arabinoside remains limited. This technical guide aims to provide a

comprehensive overview of the known and potential health benefits associated with peonidin
3-arabinoside consumption, drawing on data from closely related compounds where

necessary. This document will delve into its anti-diabetic, anti-cancer, antioxidant, anti-

inflammatory, and neuroprotective effects, supported by quantitative data, detailed

experimental protocols, and visualizations of key signaling pathways.

Table 1: Natural Sources and Concentration of Peonidin 3-arabinoside
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Food Source Scientific Name
Concentration
(mg/100g FW)

Citation

Highbush Blueberry
Vaccinium

corymbosum
0.00 - 0.64 [1]

American Cranberry
Vaccinium

macrocarpon
Detected [2]

Bilberry Vaccinium myrtillus Detected [2]

Anti-Diabetic Effects
Anthocyanins, including peonidin and its glycosides, have demonstrated potential in the

management of hyperglycemia by inhibiting key carbohydrate-metabolizing enzymes, α-

glucosidase and α-amylase. Delaying the digestion of carbohydrates is a key therapeutic

strategy for managing postprandial blood glucose levels in type 2 diabetes.

While specific IC50 values for peonidin 3-arabinoside are not readily available in the

literature, studies on the aglycone peonidin provide valuable insights into its potential inhibitory

activity.

Table 2: In Vitro Anti-Diabetic Activity of Peonidin

Compound Enzyme
IC50 Value
(µM)

Inhibition Type Citation

Peonidin α-Glucosidase 4.11 - 54.69 Non-competitive [3]

Acarbose

(Standard)
α-Glucosidase 0.53 - [3]

Note: Data for Peonidin 3-arabinoside is not available. The data presented is for the

aglycone, peonidin.

Anti-Cancer Activity
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Peonidin and its glycosides have been investigated for their anti-proliferative and pro-apoptotic

effects in various cancer cell lines. These compounds have been shown to induce cell cycle

arrest and apoptosis, key mechanisms in cancer prevention and therapy. Research has

primarily focused on peonidin 3-glucoside.

Table 3: Anti-Cancer Activity of Peonidin and its Glucoside

Compound Cell Line Assay
Concentrati
on

Effect Citation

Peonidin 3-

glucoside

HS578T

(Breast

Cancer)

MTT 30 µM

Significant

decrease in

cell viability

[4]

Peonidin

SPCA-1

(Lung

Cancer)

MTT 161.31 µg/mL IC50 [5]

Note: Data for Peonidin 3-arabinoside is not available. The data presented is for peonidin and

peonidin 3-glucoside.

Signaling Pathways in Cancer
The anti-cancer effects of peonidin glycosides are attributed to their ability to modulate key

signaling pathways involved in cell proliferation, survival, and metastasis. The Mitogen-

Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways are two such

critical pathways.

MAPK Signaling Pathway
The MAPK pathway is a cascade of protein kinases that transduces extracellular signals to the

nucleus, regulating processes like cell growth, differentiation, and apoptosis. Dysregulation of

this pathway is a hallmark of many cancers. Peonidin 3-glucoside has been shown to inhibit the

phosphorylation of ERK1/2, a key component of the MAPK pathway, thereby downregulating

the expression of proteins involved in cancer cell invasion and metastasis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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